Cas no 690214-02-9 (8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one)

• Product Name: 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one
• CAS No: 690214-02-9
• MF: C₁₉H₁₃NO₆
• MW: 351.309625387192
• CID: 5342104
• Update Time: 2025-07-22

8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one
• (E)-8-methoxy-3-(3-(3-nitrophenyl)acryloyl)-2H-chromen-2-one
• 8-methoxy-3-[(E)-3-(3-nitrophenyl)prop-2-enoyl]chromen-2-one

• Inchi： 1S/C19H13NO6/c1-25-17-7-3-5-13-11-15(19(22)26-18(13)17)16(21)9-8-12-4-2-6-14(10-12)20(23)24/h2-11H,1H3/b9-8+
• InChI Key： RHLONGAWQSGSOH-CMDGGOBGSA-N
• SMILES： O1C(C(C(/C=C/C2C=CC=C(C=2)[N+](=O)[O-])=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• XLogP3: 3.7
• Topological Polar Surface Area: 98.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one

Introduction to 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one and Its Significance in Modern Chemical Biology

8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one, with the CAS number 690214-02-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This chromenone derivative belongs to a class of molecules that have been extensively studied for their pharmacological and therapeutic applications. The compound's molecular structure, characterized by a methoxy group, a conjugated enone system, and a nitrophenyl substituent, contributes to its distinctive chemical behavior and reactivity.

The synthesis and characterization of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one involve sophisticated organic chemistry techniques that highlight the compound's complexity. The presence of the (2E)-3-(3-nitrophenyl)prop-2-enoyl moiety introduces a conjugated system that can participate in various electronic and photophysical processes. This feature makes the compound particularly interesting for researchers exploring applications in photochemistry and optoelectronics.

In recent years, there has been growing interest in chromenone derivatives due to their potential as bioactive molecules. Studies have demonstrated that these compounds can exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The methoxy group in the molecule enhances its stability and solubility, making it more suitable for biological assays and drug development processes. Additionally, the nitrophenyl substituent can influence the electronic properties of the molecule, affecting its interaction with biological targets.

One of the most compelling aspects of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one is its potential as a scaffold for drug discovery. The chromenone core is known to be a versatile structure that can be modified to produce compounds with tailored biological activities. Researchers have leveraged this flexibility to develop novel therapeutic agents targeting various diseases. For instance, recent studies have shown that derivatives of this compound can inhibit the activity of specific enzymes involved in cancer progression, highlighting its promise as an anticancer agent.

The pharmacological properties of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one have been further explored through computational modeling and experimental assays. These studies have provided insights into how the compound interacts with biological targets at the molecular level. The conjugated system and functional groups present in the molecule play crucial roles in determining its binding affinity and specificity. This understanding is essential for optimizing the compound's pharmacological profile and developing it into a viable therapeutic agent.

Moreover, the environmental stability of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one makes it an attractive candidate for industrial applications. The compound's resistance to degradation under various conditions ensures its long-term viability in storage and transportation. This characteristic is particularly important for pharmaceutical products, where stability is a critical factor in ensuring efficacy and safety.

Recent advancements in synthetic chemistry have enabled the efficient production of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one, making it more accessible for research purposes. These improvements have facilitated further exploration of its biological activities and potential therapeutic applications. Researchers are now able to produce larger quantities of the compound, allowing for more comprehensive studies on its pharmacological effects.

The potential applications of 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). The conjugated system in the molecule can contribute to its ability to conduct electricity and emit light, making it valuable for creating advanced electronic devices.

In conclusion, 8-methoxy-3-[(2E)-3-(3-nitrophenyl)prop-2-enoyl]-2H-chromen-2-one (CAS no. 690214-02-9) is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features, combined with its stability and reactivity, make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in medicine and technology.